Cas no 2171854-84-3 (2-(2-methoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 2-(2-methoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2171854-84-3
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 6190679
• PubChem ID: 165508693
• Update Time: 2025-06-30

2-(2-methoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid
• EN300-1267820
• 2171854-84-3
• 2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid

• Inchi： 1S/C12H14N2O3S/c1-6-7(2)18-11-9(6)10(12(15)16)13-8(14-11)4-5-17-3/h4-5H2,1-3H3,(H,15,16)
• InChI Key： HTGUFNXQOQNGIK-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2=C(C(=O)O)N=C(CCOC)N=C12

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Additional information on 2-(2-methoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid

Introduction to 2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2171854-84-3)

2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid, identified by its CAS number 2171854-84-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a heterocyclic scaffold known for its broad spectrum of biological activities. The presence of a methoxyethyl side chain and a carboxylic acid functional group at the 4-position of the thienopyrimidine core introduces unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid consists of a fused ring system comprising a thiophene ring connected to a pyrimidine ring. The 5,6-dimethyl substitution pattern further modifies the electronic and steric environment of the molecule, potentially influencing its interactions with biological targets. The carboxylic acid moiety at the 4-position provides a site for hydrogen bonding and possible covalent modifications, while the 2-methoxyethyl group enhances solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in thienopyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this class exhibit inhibitory activity against kinases and other enzymes involved in cancer progression. For instance, derivatives of thienopyrimidine have been investigated for their potential to disrupt tyrosine kinase signaling pathways, which are frequently overactive in malignant cells. The structural features of 2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid, particularly the methoxyethyl substituent and the carboxylic acid group, may contribute to its ability to modulate these pathways effectively.

Moreover, the dimethyl groups at the 5 and 6 positions of the thiophene ring likely influence the compound's binding affinity and selectivity by altering the spatial orientation of key functional groups. This fine-tuning of molecular structure is essential for achieving high potency while minimizing off-target effects. The carboxylic acid functionality also opens up possibilities for further chemical modifications, such as esterification or amidation, which could enhance pharmacokinetic properties or improve bioavailability.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid. Molecular docking simulations can predict how this compound interacts with specific protein targets by modeling its binding into active sites. Such virtual screening has been instrumental in identifying lead compounds that exhibit promising pharmacological profiles before proceeding to experimental validation. The integration of machine learning algorithms has further accelerated this process by allowing rapid analysis of large datasets containing structural and activity information.

In vitro studies have begun to explore the biological activity of 2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid, focusing on its potential as an antineoplastic agent. Preliminary results suggest that this compound may inhibit proliferation in certain cancer cell lines by interfering with critical signaling cascades. Additionally, its ability to induce apoptosis or arrest cell cycle progression has been observed in some experimental settings. These findings align with the broader efforts to develop small molecule inhibitors that selectively target malignant cells while sparing healthy tissues.

The methoxyethyl side chain in particular appears to play a crucial role in modulating biological activity. This group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with macromolecular targets. Its length and flexibility may also influence membrane permeability and metabolic stability post-administration. Comparative studies with analogs lacking this substituent have helped elucidate its importance in determining overall pharmacological efficacy.

From a synthetic chemistry perspective, 2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid presents an intriguing challenge due to its complex fused ring system and multiple functional groups. Recent methodologies involving transition metal-catalyzed cross-coupling reactions have enabled more efficient construction of such heterocycles compared to traditional multi-step approaches. These advances not only reduce synthetic costs but also allow for greater structural diversity during lead optimization campaigns.

The carboxylic acid functionality at position 4 offers multiple avenues for derivatization without altering the core pharmacophore responsible for biological activity. For example, esterification or amidation could enhance solubility or improve oral bioavailability while maintaining target binding affinity through appropriate steric complementarity around key interaction sites

Future research directions may include exploring novel synthetic routes that incorporate biocatalytic steps or flow chemistry techniques designed to improve scalability and sustainability